BENGHE Foundational & Exploratory

Check Availability & Pricing

Ogerin Analogue 1: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Ogerin analogue 1
Cat. No.: B12042187
Get Quote
\ J
Introduction

Ogerin is a small molecule that has garnered significant attention in biomedical research for its
role as a selective positive allosteric modulator (PAM) of the G protein-coupled receptor 68
(GPR68), also known as Ovarian Cancer G protein-coupled Receptor 1 (OGR1). While the
guery specifies "Ogerin analogue 1," the prominent compound in literature is Ogerin itself, with
more potent analogues like MS48107 being developed from its scaffold.[1][2] This guide will
focus on the research applications of Ogerin as the foundational analogue, detailing its
mechanism of action, experimental protocols, and quantitative data. GPR68 is a proton-
sensing receptor activated by extracellular acidosis and mechanical stimuli, playing roles in
various physiological and pathological processes.[3][4] Ogerin's ability to modulate GPR68
activity has made it a valuable tool in studying conditions such as fibrotic diseases,
neurological disorders, and cancer.[4][5]

Mechanism of Action

Ogerin functions as a biased positive allosteric modulator of GPR68.[3][6] This means it binds
to a site on the receptor distinct from the primary agonist (proton) binding site and selectively

© 2026 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b12042187#bc-rfq
https://www.benchchem.com/product/b12042187/docs?utm_src=pdf-body#ogerin-analogue-1-a-technical-guide-for-researchers
https://pubmed.ncbi.nlm.nih.gov/31298539/
https://acs.figshare.com/articles/dataset/Design_Synthesis_and_Characterization_of_Ogerin-Based_Positive_Allosteric_Modulators_for_G_Protein-Coupled_Receptor_68_GPR68_/9206561
https://www.biorxiv.org/content/10.1101/2020.04.02.022251v2.full-text
https://www.mdpi.com/1422-0067/20/3/559
https://www.mdpi.com/1422-0067/20/3/559
https://www.medchemexpress.com/Ogerin.html
https://www.biorxiv.org/content/10.1101/2020.04.02.022251v2.full-text
https://pmc.ncbi.nlm.nih.gov/articles/PMC9333254/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12042187?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

enhances the receptor's signaling through a specific pathway. GPR68 is known to couple to
multiple G protein pathways, primarily Gag/11 and Gas.[3]

o Biased Modulation: Ogerin potentiates the proton-induced activation of the Gas pathway
while concurrently inhibiting the Gaq pathway.[6]

o Gas Pathway Activation: Activation of the Gas pathway leads to the stimulation of adenylyl
cyclase, which in turn increases intracellular cyclic adenosine monophosphate (CAMP)
levels.[6] This subsequently activates Protein Kinase A (PKA) and leads to the
phosphorylation of downstream targets like the cCAMP response element-binding protein
(CREB).[6][7]

e Gag Pathway Inhibition: The proton-mediated activation of the Gaq pathway, which results in
phospholipase C-f3 (PLC-) activation and an increase in cytosolic calcium ions ([Ca2+]cyt),
is reduced by Ogerin.[3][4]

This biased agonism is a key feature of Ogerin, allowing researchers to dissect the differential
roles of Gas and Gaq signaling downstream of GPR68 activation.
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Experimental Workflow: Ogerin in Myofibroblast Differentiation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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